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squalene N-methylimine squalene N-methylimine
Brand Name: Vulcanchem
CAS No.: 123453-64-5
VCID: VC0050975
InChI: InChI=1S/C28H47N/c1-24(2)14-10-17-27(5)20-11-18-25(3)15-8-9-16-26(4)19-12-21-28(6)22-13-23-29-7/h14-16,20-21,23H,8-13,17-19,22H2,1-7H3/b25-15+,26-16+,27-20+,28-21+,29-23?
SMILES: CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=NC)C)C)C
Molecular Formula: C28H47N
Molecular Weight: 397.7 g/mol

squalene N-methylimine

CAS No.: 123453-64-5

Main Products

VCID: VC0050975

Molecular Formula: C28H47N

Molecular Weight: 397.7 g/mol

squalene N-methylimine - 123453-64-5

CAS No. 123453-64-5
Product Name squalene N-methylimine
Molecular Formula C28H47N
Molecular Weight 397.7 g/mol
IUPAC Name (4E,8E,12E,16E)-N,4,8,13,17,21-hexamethyldocosa-4,8,12,16,20-pentaen-1-imine
Standard InChI InChI=1S/C28H47N/c1-24(2)14-10-17-27(5)20-11-18-25(3)15-8-9-16-26(4)19-12-21-28(6)22-13-23-29-7/h14-16,20-21,23H,8-13,17-19,22H2,1-7H3/b25-15+,26-16+,27-20+,28-21+,29-23?
Standard InChIKey VCGJAAAECOMPHW-FUDGTJQZSA-N
Isomeric SMILES CC(=CCC/C(=C/CC/C(=C/CC/C=C(\C)/CC/C=C(\C)/CCC=NC)/C)/C)C
SMILES CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=NC)C)C)C
Canonical SMILES CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=NC)C)C)C
Synonyms squalene N-methylimine
PubChem Compound 6450082
Last Modified Nov 11 2021
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